2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: 2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C18H19BrFNO5/c1-23-14-10-13(15(19)17(25-3)16(14)24-2)18(22)21-8-9-26-12-6-4-11(20)5-7-12/h4-7,10H,8-9H2,1-3H3,(H,21,22)
• InChI Key: NBUGCNQKHICBRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C(=C1)C(=O)NCCOC2=CC=C(C=C2)F)Br)OC)OC
• Molecular Formula: C18H19BrFNO5
• Molecular Weight: 428.2 g/mol

Description

2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential use as a tool in various biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide is not fully understood. However, it is believed to act as a modulator of certain receptors and enzymes, thereby affecting various physiological processes.
Biochemical and Physiological Effects:
2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, as well as to affect the binding of certain ligands to receptors. Additionally, it has been shown to affect various physiological processes, such as inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide in lab experiments is its specificity. It has been shown to selectively modulate certain receptors and enzymes, making it a useful tool for investigating specific physiological processes. Additionally, it has been shown to have low toxicity, making it a relatively safe compound to use in lab experiments.
One of the limitations of using 2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide in lab experiments is its limited solubility. This can make it difficult to use in certain experiments, as it may not dissolve readily in certain solvents. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret certain experimental results.

Future Directions

There are several future directions for research involving 2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide. One area of research is investigating its potential therapeutic effects. It has been shown to affect various physiological processes, such as inflammation and pain, making it a potential candidate for the development of new drugs.
Another area of research is investigating its mechanism of action. While its effects on certain receptors and enzymes have been studied, the exact mechanism by which it modulates these targets is not fully understood. Further research in this area could lead to a better understanding of its potential applications.
Conclusion:
2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research. Its potential applications as a tool in various biochemical and physiological studies have made it a useful compound for investigating specific physiological processes. While its mechanism of action is not fully understood, it has been shown to affect various receptors and enzymes, making it a potential candidate for the development of new drugs. Further research in this area could lead to a better understanding of its potential applications and mechanisms of action.

Scientific Research Applications

2-bromo-N-[2-(4-fluorophenoxy)ethyl]-3,4,5-trimethoxybenzamide has been used as a tool in various scientific research studies. It has been used as a ligand in receptor binding studies, as well as in studies investigating the role of certain enzymes in physiological processes. Additionally, it has been used in studies investigating the potential therapeutic effects of certain compounds.